3-(Furan-2-yl)-6-((3-methylbenzyl)thio)pyridazine

• IUPAC Name: 3-(furan-2-yl)-6-[(3-methylphenyl)methylsulfanyl]pyridazine
• InChI: InChI=1S/C16H14N2OS/c1-12-4-2-5-13(10-12)11-20-16-8-7-14(17-18-16)15-6-3-9-19-15/h2-10H,11H2,1H3
• InChI Key: IJCUPIJICISINC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(C=C2)C3=CC=CO3
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol
• CAS No.: 872722-91-3

Description

3-(Furan-2-yl)-6-((3-methylbenzyl)thio)pyridazine, also known as FMBTP, is a heterocyclic compound that has gained attention in scientific research due to its potential therapeutic applications. FMBTP is a pyridazine derivative that contains a furan ring and a thioether group, which contribute to its unique properties.

Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives are part of a broader family of heterocyclic compounds that exhibit unique chemical properties and are used in complex synthetic pathways. For example, derivatives of furan-2(3H)-ones have been utilized as critical building blocks for the synthesis of various heterocyclic compounds containing pyrimidine and pyridazine structural fragments. These compounds are vital for developing molecules containing pyridine and pyridazine fragments, indicating their significance in constructing biologically active compounds (Aniskova, Grinev, & Yegorova, 2017). Furthermore, synthesis pathways involving furan derivatives highlight their versatility in creating functionalized materials, such as electrochromic materials (Ye et al., 2014).

Biological Activities

Compounds derived from furan and pyridazine have been explored for their antioxidative activities, with research showing that heterocyclic compounds, including furans, exhibit significant antioxidant activity (Yanagimoto, Lee, Ochi, & Shibamoto, 2002). This is crucial for developing new antioxidants that can protect against oxidative stress-related diseases.

In another study, pyrimidine derivatives containing the furan moiety were synthesized and evaluated for their radical scavenging and hydrogen peroxide scavenging activities. These studies highlight the potential therapeutic applications of these compounds as antioxidants (Mansouri, Movahedian, Rostami, & Fassihi, 2012).

Antiviral and Antitumor Potential

The mangrove-derived actinomycete Jishengella endophytica 161111 was found to produce a new alkaloid, 2-(furan-2-yl)-6-(2S,3S,4-trihydroxybutyl)pyrazine, along with 12 known compounds. This new structure, along with others, showed activity against the influenza A virus subtype H1N1, demonstrating the antiviral potential of compounds related to 3-(Furan-2-yl)-6-((3-methylbenzyl)thio)pyridazine (Wang et al., 2014).